Cas no 67492-67-5 (1,3-Benzodioxole-4-carboxaldehyde, 6-methoxy-)
67492-67-5 structure
Product Name:1,3-Benzodioxole-4-carboxaldehyde, 6-methoxy-
CAS No:67492-67-5
MF:C9H8O4
MW:180.157423019409
CID:394758
PubChem ID:71374831
Update Time:2025-04-19
1,3-Benzodioxole-4-carboxaldehyde, 6-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole-4-carboxaldehyde, 6-methoxy-
- 6-methoxy-1,3-benzodioxole-4-carbaldehyde
- SCHEMBL7134467
- DTXSID90797593
- 6-Methoxy-2H-1,3-benzodioxole-4-carbaldehyde
- 67492-67-5
-
- Inchi: 1S/C9H8O4/c1-11-7-2-6(4-10)9-8(3-7)12-5-13-9/h2-4H,5H2,1H3
- InChI Key: SADHRUBGJKARDZ-UHFFFAOYSA-N
- SMILES: O1COC2C=C(C=C(C=O)C1=2)OC
Computed Properties
- Exact Mass: 180.04225873g/mol
- Monoisotopic Mass: 180.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 44.8Ų
1,3-Benzodioxole-4-carboxaldehyde, 6-methoxy- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
67492-67-5 (1,3-Benzodioxole-4-carboxaldehyde, 6-methoxy-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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